4-({3-[(cyclohexylamino)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}amino)-4-oxobutanoic acid

• IUPAC Name: 4-[[3-(cyclohexylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C19H26N2O4S/c22-15(10-11-16(23)24)21-19-17(13-8-4-5-9-14(13)26-19)18(25)20-12-6-2-1-3-7-12/h12H,1-11H2,(H,20,25)(H,21,22)(H,23,24)
• InChI Key: SSGMHVOEJGBROL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)C2=C(SC3=C2CCCC3)NC(=O)CCC(=O)O
• Molecular Formula: C19H26N2O4S
• Molecular Weight: 378.5 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler molecules. For example, a study demonstrated the synthesis of structurally related compounds through the ring opening reaction of itaconic anhydride with aminoacetophenone, followed by characterization using techniques such as FT-IR, 1H NMR, and X-ray diffraction (Nayak et al., 2014). Another approach for synthesizing related compounds involves microwave-mediated reactions, showing the diverse methods available for constructing such complex molecules (Rao et al., 2007).

Molecular Structure Analysis

Understanding the molecular structure is crucial for deciphering the properties and reactivity of a compound. Advanced techniques like FT-IR, NMR, and X-ray diffraction are used to determine the configuration and conformation of molecules. For instance, the detailed molecular structure and vibrational wavenumbers of a similar compound were established through such techniques, revealing insights into bond strengths and molecular stability (Raju et al., 2015).

Chemical Reactions and Properties

Chemical reactions involving compounds like 4-({3-[(cyclohexylamino)carbonyl]-4,5,6,7-tetrahydro-1-benzothien-2-yl}amino)-4-oxobutanoic acid often exhibit unique reactivity patterns. For example, cyclization reactions can lead to the formation of cyclic compounds with significant biological or chemical activity (Wilamowski et al., 1995). These reactions highlight the compound's ability to undergo transformations that significantly alter its structure and properties.

Physical Properties Analysis

The physical properties of a compound, such as solubility, melting point, and crystal structure, are influenced by its molecular structure. Studies like those by Nayak et al. (2014) provide valuable data on the crystal structure, thereby offering insights into the physical characteristics of similar compounds.

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with other molecules, are key aspects of a compound's behavior in various environments. Research on related compounds has shown how molecular structure impacts chemical properties. For instance, the analysis of hyper-conjugative interactions and charge delocalization can reveal stability factors and reactivity potential (Raju et al., 2015).